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Compound of Interest

1-ACETYL-2,5-DIMETHOXY-4-
Compound Name:

METHYLBENZENE
CAS No.: 13720-58-6
Cat. No.: B076522

Get Quote

Part 1: Executive Summary & Risk Profile[3]

1-Acetyl-2,5-dimethoxy-4-methylbenzene is a substituted aromatic ketone used primarily as
an intermediate in organic synthesis.[1][2][3] While not a scheduled drug itself, it is a direct
structural precursor to 2,5-Dimethoxy-4-methylamphetamine (DOM/STP), a Schedule |
controlled substance.[1][2][3]

This dual status—Ilegitimate reagent vs. potential illicit precursor—dictates a disposal strategy
that prioritizes total destruction (incineration) over standard landfill or drain disposal methods to

mitigate both environmental and diversion risks.[3]

Quick Safety & Regulatory Data
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Parameter Specification

Physical State Solid (Crystalline), Melting Point ~77°C

Warning (Irritant) H315 (Skin), H319 (Eye),
H335 (Respiratory)

GHS Classification

Non-Listed (Not U or P listed).[2][3][4] Must be
RCRA Status characterized based on ignitability/toxicity or
treated as generic hazardous organic waste.[3]

Non-Scheduled, but "Watched."[3] High
DEA Status diversion risk due to structural similarity to

Schedule | hallucinogens.[3][5]

_ High-Temperature Incineration via approved
Recommended Disposal
hazardous waste vendor.[1][3]

Part 2: Disposal Decision Logic

The following decision tree outlines the correct waste stream selection based on the physical

form of the chemical.

Waste Assessment:
1-Acetyl-2,5-dimethoxy-4-methylbenzene

What is the physical form?

l

Pure Solid / Powder Dissolved in Solvent Spill Cleanup Material

Pack in wide-mouth jar heck solvent compatibility \Double bag

Liquid Organic Waste Stream Solid Debris Stream

Solid Hazardous Waste Stream

(Incineration) (Halogenated or Non-Halogenated) (Contaminated PPE/Wipes)
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Figure 1: Waste stream selection logic. All paths ultimately lead to off-site incineration.[1][2][3]
Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Stockpile/Expired
Reagent)

Objective: Securely dispose of solid crystalline material without generating dust or allowing for
diversion.[3]

o PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and
N95 dust mask or half-face respirator (if handling open powder outside a fume hood).[3]

o Container Selection: Use a wide-mouth HDPE or Glass jar with a screw-top lid.[1][3] Do not
use narrow-neck bottles for solids.

e Transfer:
o Work inside a chemical fume hood to prevent inhalation of dust.[3]
o Transfer the solid carefully into the waste container.[3]

o Do not mix with oxidizers (e.g., nitric acid, permanganates) or strong acids in the same
waste container, as this ketone can react vigorously.[3]

e Labeling:

[e]

Apply a hazardous waste label.[3]

o

Chemical Name: Write "1-Acetyl-2,5-dimethoxy-4-methylbenzene" CLEARLY.

[¢]

Hazards: Check "Irritant” and "Toxic."[3]

[¢]

Constituents: If mixed with other solids, list all components (e.g., "95% 1-Acetyl-2,5-
dimethoxy-4-methylbenzene, 5% Silica Gel").
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» Diversion Control: Deface the original manufacturer’s bottle label before discarding the
empty container into the trash or glass recycling, ensuring the chemical identity is no longer
visible.[3]

Protocol B: Disposal of Solutions (Reaction Mixtures)

Objective: Dispose of the chemical when dissolved in organic solvents (e.g., DCM, Methanol,
Ethyl Acetate).[3][4]

e Segregation: Determine if the solvent is Halogenated (e.g., Dichloromethane, Chloroform) or
Non-Halogenated (e.g., Acetone, Methanol).[3]

e Collection:
o Pour the solution into the appropriate "Organic Waste" carboy.[3]

o Concentration Limit: If the concentration of the ketone is >10%, consider collecting itin a
separate "High Hazard" container to prevent potential polymerization or unexpected
reactivity with other waste stream components.[3]

e Rinsing: Triple rinse the original glassware with a small amount of Acetone.[3] Add the
rinsate to the waste container.[3]

Protocol C: Spill Cleanup

Objective: Contain and clean up accidental releases.

o Immediate Action: Alert nearby personnel. If the spill is large (>509g), evacuate the immediate

area.[3]
e Containment:

o Solids: Cover with a wet paper towel (to prevent dust) or use a scoop/dustpan dedicated
to hazardous waste.[3] Do not dry sweep vigorously.[3]

o Liquids: Surround with absorbent booms or pads.[3] Cover with vermiculite or sand.[3]

¢ Cleanup:

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://www.chemscene.com/product/35633-35-3.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1201383&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Scoop all material into a sealable plastic bag or wide-mouth jar.
o Wipe the surface with soap and water, followed by an alcohol wipe.[3]

o Place all contaminated PPE (gloves, wipes) into the same waste container.[3]

o Disposal: Label as "Spill Debris: 1-Acetyl-2,5-dimethoxy-4-methylbenzene" and process
as solid hazardous waste.

Part 4: Regulatory & Compliance Notes
DEA Precursor Watch List

While 1-Acetyl-2,5-dimethoxy-4-methylbenzene is not explicitly listed on DEA List | or Il it is
an immediate chemical precursor to DOM (STP), a Schedule | substance.[1][2][3]

 Implication: If your facility is audited, large unexplained quantities of this intermediate can
raise red flags regarding "intent to manufacture."[3]

e Best Practice: Maintain a usage log.[3] When disposing, ensure the chain of custody is clear
until it reaches the incinerator.[3]

EPA Waste Codes

This chemical is not P-listed or U-listed.[1][3] However, it must be characterized:
« Ignitability (D0O01): Unlikely for the solid (MP ~77°C), but possible if wet with solvent.[3]
o Toxicity: If the waste solution contains halogenated solvents, use codes like FO02.[3]

o Default Code: If no specific characteristic applies, most EH&S departments classify it as
"Non-RCRA Hazardous Waste" but mandate incineration due to its chemical toxicity.[3]

References

e Angene Chemical. (n.d.).[3] Safety Data Sheet: 1-(2,5-Dimethoxy-4-methylphenyl)ethanone.
Retrieved from [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Disposal Guide: 1-Acetyl-2,5-dimethoxy-4-
methylbenzene[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076522/docs#operational-disposal-guide-1-acetyl-2-
5-dimethoxy-4-methylbenzene-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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